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Introduction

CDGSH Iron Sulfur Domain 2 (CISD2), also known as mitoNEET, is a crucial protein involved in
regulating fundamental cellular processes, including mitochondrial function, calcium
homeostasis, and autophagy. Its dysregulation has been implicated in a variety of age-related
diseases and cancers.[1] Accurate quantification of CISD2 expression in tissue samples is
paramount for understanding its physiological roles, its involvement in pathology, and for the
development of novel therapeutic strategies targeting this protein.

These application notes provide detailed protocols for the quantification of CISD2 expression in
tissue samples using common molecular and histological techniques.

Quantitative Data Summary

The following tables summarize quantitative data on CISD2 expression from various studies.

Table 1: CISD2 mRNA Expression in Human Cancers
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) Expression
Cancer Type Tissue Method Reference
Change
Lung Tumor vs.
) RT-gPCR Upregulated [2][3]
Adenocarcinoma  Normal
. Tumor vs. Significantly
Glioma RT-gPCR [4]
Normal Increased
) Tumor vs. ) Significantly
Gastric Cancer ] Real-time PCR [5]
Adjacent Normal Upregulated

Table 2: CISD2 Protein Expression in Human and Murine Tissues
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Tissue Species Method Key Findings Reference

Strong positive

cytoplasmic
Lung o
) Human IHC signal in tumors
Adenocarcinoma
compared to

normal tissue.

Higher
expression in
. glioma
Glioma Human IHC )
specimens than
in normal

specimens.

Expression
observed in
89.5% of tumor

Gastric Cancer Human IHC

samples.

Protein level

decreased by
Aged Liver Mouse Western Blot about 50% in old

mice compared

to young mice.

Cardiac CISD2

level is reduced
Aged Heart Mouse Western Blot by approximately

50% in naturally

aged mice.

Experimental Protocols

Herein are detailed methodologies for key experiments to quantify CISD2 expression.

Immunohistochemistry (IHC)
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This protocol outlines the detection and localization of CISD2 protein in paraffin-embedded
tissue sections.

Materials:

Formalin-fixed, paraffin-embedded tissue sections

e Xylene

« Ethanol (100%, 95%, 70%)

o Deionized water

e Antigen retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0)
o Hydrogen peroxide (3%)

e Blocking buffer (e.g., 10% normal goat serum in PBS)

e Primary antibody against CISD2 (see Table 3 for examples)
 Biotinylated secondary antibody

 Avidin-biotin-peroxidase complex (ABC) reagent

o DAB (3,3-Diaminobenzidine) substrate kit

e Hematoxylin

e Mounting medium

Table 3: Example Primary Antibodies for CISD2 IHC
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. Recommended

Antibody Host/Type o Vendor Catalog #
Dilution

CISD2 Antibody Rabbit Polyclonal  1:50-1:500 Proteintech 13318-1-AP
Anti-CISD2

) Rabbit Polyclonal  1:100-1:200 Boster Bio A16851
Antibody
CISD2 Antibody Rabbit Polyclonal  1:100 - 1:200 Abclonal A14168

Procedure:

o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes, 5 minutes each).
o Immerse in 100% ethanol (2 changes, 3 minutes each).
o Immerse in 95% ethanol (1 change, 3 minutes).
o Immerse in 70% ethanol (1 change, 3 minutes).
o Rinse in deionized water.
e Antigen Retrieval:
o Immerse slides in antigen retrieval solution and heat to 95-100°C for 20 minutes.
o Allow slides to cool to room temperature.
» Peroxidase Blocking:

o Incubate sections in 3% hydrogen peroxide for 10 minutes to block endogenous
peroxidase activity.

o Rinse with PBS.

e Blocking:
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o Incubate with blocking buffer for 1 hour at room temperature.

e Primary Antibody Incubation:
o Incubate with primary CISD2 antibody at the recommended dilution overnight at 4°C.
e Secondary Antibody and Detection:

Wash with PBS.

[¢]

[¢]

Incubate with biotinylated secondary antibody for 30 minutes at room temperature.

[e]

Wash with PBS.

o

Incubate with ABC reagent for 30 minutes.

Wash with PBS.

[¢]

 Visualization:
o Incubate with DAB substrate until desired stain intensity develops.
o Rinse with deionized water.
o Counterstaining and Mounting:
o Counterstain with hematoxylin.
o Dehydrate through graded ethanol and xylene.
o Mount with mounting medium.

Visualization:
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Need Custom Synthesis?

mTOR Pathway

Cell Proliferation

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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